Cas no 7128-32-7 ( )

• Product name: &nbsp
• CAS No: 7128-32-7
• MF: C₁₈H₂₉N₅O
• MW: 331.45576
• CID: 976259
• PubChem ID: 352339

  Chemical and Physical Properties

Names and Identifiers

• NSC525975
• DTXSID40326251
• NSC-525975
• 7128-32-7
• 4-(6-propyl-4-pyrrolidin-1-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-2-yl)morpholine
•  

• Inchi： InChI=1S/C18H29N5O/c1-2-6-21-9-5-16-15(14-21)17(22-7-3-4-8-22)20-18(19-16)23-10-12-24-13-11-23/h2-14H2,1H3
• InChI Key： XYKQEBMVKONPEC-UHFFFAOYSA-N
• SMILES： CCCN1CCC2=C(C1)C(=NC(=N2)N3CCOCC3)N4CCCC4

Computed Properties

• Exact Mass: 331.23747
• Monoisotopic Mass: 331.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7Ų
• XLogP3: 2

Experimental Properties

• Density: 1.16
• Boiling Point: 539.7°C at 760 mmHg
• Flash Point: 280.2°C
• Refractive Index: 1.573
• PSA: 44.73